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Compound of Interest

Compound Name: 4-(4-Bromophenyl)tetrahydropyran

Cat. No.: B1288293

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for 4-(4-Bromophenyl)tetrahydropyran (CAS No. 811828-76-9), focusing on
personal protective equipment (PPE), and operational and disposal plans to ensure a secure
laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling 4-(4-
Bromophenyl)tetrahydropyran. The following table summarizes the recommended PPE.
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PPE Category

Recommendation

Rationale

Eye and Face Protection

Chemical splash goggles that
meet EU Standard EN166 or
OSHA 29 CFR 1910.133.[1] A
face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Protects against eye irritation
and injury from accidental

splashes.

Hand Protection

Chemically resistant gloves.
While specific permeation data
for this compound is not readily
available, for brominated
aromatic compounds,
materials such as Viton, Teflon,
or Polyvinyl Alcohol (PVA) are
often recommended.[2] Nitrile
gloves may offer limited
protection and should be
changed frequently. Always
inspect gloves for signs of
degradation or puncture before

and during use.

Prevents skin contact and
absorption. The use of
appropriate glove material is

critical for chemical resistance.

Skin and Body Protection

A flame-retardant and
antistatic protective lab coat or
chemical-resistant apron. For
operations with a higher risk of
splashing, chemical-resistant

coveralls are advised.

Minimizes skin contact with the

chemical.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
working outside of a fume
hood or if there is a risk of
generating aerosols or dust.[1]

The specific cartridge type

Protects against inhalation of
potentially harmful vapors or

particulates.
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should be selected based on
the potential for vapor or

particulate exposure.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential to minimize exposure and prevent
accidents.

Engineering Controls

o Ventilation: All handling of 4-(4-Bromophenyl)tetrahydropyran should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.[1]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[1]

Step-by-Step Handling Protocol

e Preparation: Before handling, thoroughly wash hands. Don all required PPE as outlined in
the table above.

¢ Weighing and Transfer: Conduct all weighing and transfers of the compound within a
chemical fume hood to minimize inhalation exposure. Avoid generating dust if handling a
solid form.

o Experimental Use: During experimental procedures, maintain good laboratory practices.
Avoid direct contact with skin, eyes, and clothing. Use equipment and glassware dedicated
to the experiment and decontaminate them appropriately after use.

o Storage: Store 4-(4-Bromophenyl)tetrahydropyran in a tightly closed, properly labeled
container.[1] The storage area should be cool, dry, and well-ventilated, away from
incompatible substances.[1]

Disposal Plan
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Proper disposal of chemical waste is critical for environmental protection and regulatory
compliance.

» Waste Segregation: All waste containing 4-(4-Bromophenyl)tetrahydropyran, including
contaminated consumables (e.g., gloves, pipette tips, paper towels), must be segregated as
halogenated organic waste.[1] Do not mix with non-halogenated waste.

» Containerization: Collect all solid and liquid waste in a dedicated, clearly labeled, and sealed
hazardous waste container.

o Storage of Waste: Store the hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials, pending pickup by a licensed hazardous
waste disposal service.

o Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of
hazardous chemical waste.

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[3]

Seek medical attention if irritation persists.

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation e . . .
is difficult, give oxygen. Seek medical attention.
[3]
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
) have them drink 2-4 cupfuls of water or milk.[1]
Ingestion

Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Safe Handling Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 4-(4-

Bromophenyl)tetrahydropyran from receipt to disposal.
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Safe Handling Workflow for 4-(4-Bromophenyl)tetrahydropyran
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Caption: A flowchart outlining the procedural steps for the safe handling of 4-(4-
Bromophenyl)tetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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